molecular formula C21H20Cl2N4O2 B8329573 3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride

3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride

Cat. No.: B8329573
M. Wt: 431.3 g/mol
InChI Key: MBTDGWGMEVIEKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(3-(4-((Pyridin-2-yloxy)methyl)benzyl)isoxazol-5-yl)pyridin-2-amine dihydrochloride is a useful research compound. Its molecular formula is C21H20Cl2N4O2 and its molecular weight is 431.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H20Cl2N4O2

Molecular Weight

431.3 g/mol

IUPAC Name

3-[3-[[4-(pyridin-2-yloxymethyl)phenyl]methyl]-1,2-oxazol-5-yl]pyridin-2-amine;dihydrochloride

InChI

InChI=1S/C21H18N4O2.2ClH/c22-21-18(4-3-11-24-21)19-13-17(25-27-19)12-15-6-8-16(9-7-15)14-26-20-5-1-2-10-23-20;;/h1-11,13H,12,14H2,(H2,22,24);2*1H

InChI Key

MBTDGWGMEVIEKY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=NC(=C1)OCC2=CC=C(C=C2)CC3=NOC(=C3)C4=C(N=CC=C4)N.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(3-(4-(Pyridin-2-yloxymethyl)-benzyl)-isoxazol-5-yl)-pyridin-2-yl amine (1 g) was dissolved in methanol (50 mL), and concentrated hydrochloric acid (1.18 mL) was added thereto at room temperature. This mixed solution was stirred at room temperature for 5 minutes, and then concentrated under a reduced pressure. To the residue were added ethanol and tert-butyl methyl ether, and subjected to ultrasound treatment. The precipitated solids were filtered, washed with tert-butyl methyl ether and dried in vacuo to obtain the title compound (908 mg).
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.18 mL
Type
reactant
Reaction Step Two

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